Cas no 868047-80-7 (BENZENE, 1-BROMO-5-(1,1-DIMETHYLETHYL)-2-METHOXY-3-NITRO-)

BENZENE, 1-BROMO-5-(1,1-DIMETHYLETHYL)-2-METHOXY-3-NITRO- structure
868047-80-7 structure
Product Name:BENZENE, 1-BROMO-5-(1,1-DIMETHYLETHYL)-2-METHOXY-3-NITRO-
CAS No:868047-80-7
MF:C11H14BrNO3
MW:288.137762546539
CID:3368329
PubChem ID:57550024
Update Time:2025-04-21

BENZENE, 1-BROMO-5-(1,1-DIMETHYLETHYL)-2-METHOXY-3-NITRO- Chemical and Physical Properties

Names and Identifiers

    • BENZENE, 1-BROMO-5-(1,1-DIMETHYLETHYL)-2-METHOXY-3-NITRO-
    • DB-107755
    • OBPFDKFVBLUHMQ-UHFFFAOYSA-N
    • 1-bromo-5-(tert-butyl)-2-methoxy-3-nitrobenzene
    • 868047-80-7
    • 2-bromo-4-tert-butyl-6-nitroanisole
    • SCHEMBL4047397
    • Inchi: 1S/C11H14BrNO3/c1-11(2,3)7-5-8(12)10(16-4)9(6-7)13(14)15/h5-6H,1-4H3
    • InChI Key: OBPFDKFVBLUHMQ-UHFFFAOYSA-N
    • SMILES: BrC1C(=C(C=C(C=1)C(C)(C)C)[N+](=O)[O-])OC

Computed Properties

  • Exact Mass: 287.01571Da
  • Monoisotopic Mass: 287.01571Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 55.1Ų

BENZENE, 1-BROMO-5-(1,1-DIMETHYLETHYL)-2-METHOXY-3-NITRO- Related Literature

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